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Compound of Interest

Compound Name: N,N'-Disuccinimidyl carbonate

Cat. No.: B114567

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with N,N'-Disuccinimidyl carbonate (DSC). Adherence to
these procedures is essential for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

N,N'-Disuccinimidyl carbonate is a chemical that requires careful handling due to its potential
health effects. It is classified as harmful if swallowed, a cause of skin irritation, and a cause of
serious eye irritation.[1][2][3][4] It may also lead to respiratory irritation.[1][3] Therefore, the use
of appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Standard Compliance

Eye/Face Protection

Tightly fitting safety goggles
with side-shields.

EN 166 (EU) or NIOSH (US)
approved.[1][3][5]

Skin Protection

Chemical-resistant gloves and

impervious protective clothing.

[5]

Gloves tested according to EN
374.[3][6]

Respiratory Protection

Dust mask or particulate filter
is necessary if dust is

generated.[6]

N95 (US) or P2 (EN 143).[6] A
full-face respirator may be
required if exposure limits are

exceeded.[5]

Quantitative Exposure Limits

The following table summarizes the available quantitative data regarding occupational

exposure limits for N,N'-Disuccinimidyl carbonate.

Exposure Protection Threshold !
Used In Exposure Time
Route Goal Level
Inhalation Systemic Effects 1.1 mg/m3 Worker (Industry)  Chronic
) 0.313 mg/kg )
Dermal Systemic Effects Worker (Industry)  Chronic
bw/day

Data sourced from a Safety Data Sheet for N,N'-Disuccinimidyl carbonate.[6]

Experimental Protocols: Safe Handling and Disposal

3.1. Handling Procedure:

o Preparation: Work in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation exposure.[1] Ensure that an eyewash station and safety shower are readily

accessible.[1]
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» Donning PPE: Before handling, put on all required PPE as specified in the table above.
Gloves must be inspected for any damage prior to use.[3][5]

e Weighing and Transfer: Handle DSC carefully to avoid the formation of dust.[1][6][7] Use
appropriate tools (e.g., spatula) for transfer.

e During Use: Avoid contact with skin, eyes, and clothing.[1][6][7] Do not eat, drink, or smoke
in the handling area.[4][5]

o Post-Handling: After handling, wash your hands and any exposed skin thoroughly.[1][5] Use
a proper glove removal technique to avoid skin contact with the outer surface of the glove.[3]

3.2. Storage:

Store N,N'-Disuccinimidyl carbonate in a tightly closed container in a dry and cool place.[1]
[6][7] Some sources recommend refrigeration and storage under a nitrogen atmosphere.[1][7]

3.3. Accidental Release Measures:

In the event of a spill, sweep up the solid material, avoiding dust generation, and place it into a
suitable, labeled container for disposal.[1][7] Ventilate the affected area.[6]

3.4. Disposal Plan:

N,N'-Disuccinimidyl carbonate and its container must be disposed of as hazardous waste.[6]
Follow all local, regional, national, and international regulations for chemical waste disposal.[5]
[6] Do not dispose of down the drain.[1][6] Contaminated packaging should be treated with the
same precautions as the substance itself.[6]

Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of N,N'-
Disuccinimidyl carbonate.
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Caption: Workflow for Safe Handling of N,N'-Disuccinimidyl Carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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